Cas no 2840-24-6 (Methanamine, N,N-dimethyl-, hydrobromide)

• Product Name: Methanamine, N,N-dimethyl-, hydrobromide
• CAS No: 2840-24-6
• MF: C₃H₁₀BrN
• MW: 140.022200107574
• CID: 238182
• Update Time: 2025-10-30

Methanamine, N,N-dimethyl-, hydrobromide Chemical and Physical Properties

Names and Identifiers

• Methanamine, N,N-dimethyl-, hydrobromide
• N,N-dimethylmethanamine,hydrobromide
• EINECS 220-633-8
• n,n-dimethylmethanaminium bromide
• Trimethyl-amin,Hydrobromid
• trimethyl-amine,hydrobromide
• trimethylammonium bromide
• trimethylammonium chloride
• Trimethylammonium-bromid

• Inchi： 1S/C3H9N.BrH/c1-4(2)3;/h1-3H3;1H
• InChI Key： AISMNBXOJRHCIA-UHFFFAOYSA-N
• SMILES： Br.N(C)(C)C

Computed Properties

• Exact Mass: 139.00000

Experimental Properties

• PSA: 3.24000
• LogP: 1.13590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Methanamine, N,N-dimethyl-, hydrobromide

Methanamine, N,N-dimethyl-, hydrobromide (CAS No. 2840-24-6): An Overview

Methanamine, N,N-dimethyl-, hydrobromide (CAS No. 2840-24-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound, also known as N,N-Dimethylmethanaminium bromide, is a quaternary ammonium salt that has gained considerable attention due to its unique chemical properties and potential uses.

The molecular formula of Methanamine, N,N-dimethyl-, hydrobromide is C3H9BrN, and it has a molecular weight of approximately 125.01 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water. Its solubility and stability make it an attractive choice for various chemical reactions and processes.

In the pharmaceutical industry, Methanamine, N,N-dimethyl-, hydrobromide has been studied for its potential as an intermediate in the synthesis of drugs and other bioactive compounds. Recent research has highlighted its role in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of N,N-Dimethylmethanaminium bromide as a key intermediate in the synthesis of antiviral agents targeting RNA viruses. The study demonstrated that the compound's unique structure and reactivity properties make it an excellent starting material for the development of new antiviral drugs.

Moreover, Methanamine, N,N-dimethyl-, hydrobromide has found applications in the field of materials science. Its ability to form stable complexes with various metals and metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with a wide range of applications, including gas storage, catalysis, and drug delivery. A recent study published in the Journal of Materials Chemistry A in 2022 reported the successful synthesis of MOFs using N,N-Dimethylmethanaminium bromide as a ligand. The resulting MOFs exhibited exceptional stability and high surface area, making them promising candidates for industrial applications.

In addition to its pharmaceutical and materials science applications, Methanamine, N,N-dimethyl-, hydrobromide is also used as a reagent in organic synthesis. Its ability to participate in various chemical reactions makes it a valuable tool for chemists working on complex molecule synthesis. For example, a study published in Organic Letters in 2020 described the use of N,N-Dimethylmethanaminium bromide in the development of new methodologies for the synthesis of chiral compounds. The study demonstrated that the compound's reactivity could be harnessed to achieve high enantioselectivity in asymmetric reactions.

The safety and handling of Methanamine, N,N-dimethyl-, hydrobromide are important considerations for researchers and industrial users. While the compound is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. The compound should be stored in a cool, dry place away from incompatible materials and should be handled using appropriate personal protective equipment (PPE).

In conclusion, Methanamine, N,N-dimethyl-, hydrobromide (CAS No. 2840-24-6) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties and reactivity make it an attractive choice for researchers and industrial users alike. Ongoing research continues to uncover new applications and potential uses for this compound, further solidifying its importance in various scientific fields.